Cas no 87145-92-4 (4-Piperidin-1-ylbutanenitrile hydrobromide)

• Product Name: 4-Piperidin-1-ylbutanenitrile hydrobromide
• CAS No: 87145-92-4
• MF: C₉H₁₇BrN₂
• MW: 233.148681402206
• CID: 4718025
• Update Time: 2025-05-20

4-Piperidin-1-ylbutanenitrile hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-piperidin-1-ylbutanenitrile hydrobromide
• 4-Piperidin-1-ylbutanenitrile hydrobromide

• Inchi： 1S/C9H16N2.BrH/c10-6-2-5-9-11-7-3-1-4-8-11;/h1-5,7-9H2;1H
• InChI Key： SVLKGBJIUNEXRJ-UHFFFAOYSA-N
• SMILES： Br.N1(CCCC#N)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Topological Polar Surface Area: 27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Piperidin-1-ylbutanenitrile hydrobromide

Introduction to 4-Piperidin-1-ylbutanenitrile Hydrobromide (CAS No. 87145-92-4)

4-Piperidin-1-ylbutanenitrile Hydrobromide, with the chemical identifier CAS No. 87145-92-4, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, characterized by its piperidine ring and nitrile functional group, has garnered attention due to its versatile applications in drug development and synthetic chemistry. The molecular structure of 4-Piperidin-1-ylbutanenitrile Hydrobromide consists of a four-carbon chain linked to a nitrile group and a piperidine ring, which contributes to its unique chemical properties and reactivity.

The synthesis of 4-Piperidin-1-ylbutanenitrile Hydrobromide involves multi-step organic reactions, often starting from readily available precursors such as piperidine and butyraldehyde derivatives. The hydrobromide salt form enhances the stability and solubility of the compound, making it more suitable for various applications in laboratory settings and industrial processes. Its role as an intermediate in the synthesis of more complex molecules has made it a valuable asset in medicinal chemistry.

In recent years, 4-Piperidin-1-ylbutanenitrile Hydrobromide has been explored for its potential in developing novel therapeutic agents. Its structural motif is found in several bioactive molecules, suggesting that it could serve as a key building block for drugs targeting neurological disorders, infectious diseases, and other metabolic conditions. The piperidine ring, in particular, is known for its presence in many pharmacologically active compounds due to its ability to enhance binding affinity and metabolic stability.

One of the most promising areas of research involving 4-Piperidin-1-ylbutanenitrile Hydrobromide is in the development of antiviral and antibacterial agents. Studies have shown that compounds incorporating the piperidine scaffold can interact effectively with biological targets such as enzymes and receptors involved in pathogenic processes. For instance, derivatives of this compound have been investigated for their efficacy against viruses like HIV and bacteria resistant to conventional antibiotics. The nitrile group further contributes to its pharmacological potential by allowing modifications that can fine-tune its biological activity.

The pharmaceutical industry has also shown interest in 4-Piperidin-1-ylbutanenitrile Hydrobromide for its potential use in central nervous system (CNS) drug development. Piperidine derivatives are known to cross the blood-brain barrier more efficiently, making them suitable for treating neurological conditions such as epilepsy, depression, and neurodegenerative diseases. Researchers are exploring modifications to the core structure of 4-Piperidin-1-ylbutanenitrile Hydrobromide to enhance its selectivity and potency for these applications.

Another area where 4-Piperidin-1-ylbutanenitrile Hydrobromide plays a crucial role is in the synthesis of kinase inhibitors. Kinases are enzymes that play a vital role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically inhibit certain kinases, researchers aim to develop targeted therapies with fewer side effects. The piperidine ring in 4-Piperidin-1-ylbutanenitrile Hydrobromide provides a scaffold that can be modified to create potent kinase inhibitors.

The chemical properties of 4-Piperidin-1-ylbutanenitrile Hydrobromide make it an attractive candidate for use in material science applications as well. Its ability to participate in various chemical reactions allows for the creation of polymers and coatings with enhanced properties. For example, it can be used to synthesize polymers with improved thermal stability or mechanical strength. These materials find applications in industries ranging from electronics to automotive manufacturing.

In conclusion, 4-Piperidin-1-ylbutanenitrile Hydrobromide (CAS No. 87145-92-4) is a multifaceted compound with significant potential across multiple domains of science and industry. Its structural features make it a valuable intermediate in pharmaceutical synthesis, while its biological activity suggests applications in drug development for various diseases. As research continues to uncover new uses for this compound, its importance is likely to grow even further.